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Compound of Interest

Compound Name: Manganese sulfate heptahydrate

Cat. No.: B085169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of manganese sulfate heptahydrate (MnSO₄·7H₂O). The information is curated for

professionals in research, scientific, and drug development fields, with a focus on quantitative

data, experimental methodologies, and relevant biological signaling pathways.

Core Physicochemical Properties
Manganese sulfate heptahydrate is a hydrated inorganic compound that presents as a pale

pink crystalline solid.[1][2] It is the most hydrated form of manganese(II) sulfate and is notable

for its solubility in water.

Quantitative Data Summary
The key physicochemical properties of manganese sulfate heptahydrate and its related forms

are summarized in the tables below for easy reference and comparison.

Table 1: General Properties of Manganese Sulfate Heptahydrate
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Property Value Reference(s)

Chemical Formula MnSO₄·7H₂O [3][4]

Molecular Weight 277.11 g/mol [1][3]

Appearance Pale pink crystalline solid [1][2]

CAS Number 13492-24-5 [3][5]

Density 2.09 g/cm³ (heptahydrate) [6]

Table 2: Solubility of Manganese Sulfate in Water

Temperature (°C) Solubility ( g/100 mL) Reference(s)

5 52 [1][2]

70 70 [1][2]

Table 3: Thermal Properties of Manganese Sulfate Hydrates

Property Value Form Reference(s)

Melting Point 27 °C Tetrahydrate [1][2]

Boiling Point 850 °C (decomposes) Anhydrous [1][2]

Decomposition
Begins to lose water

upon heating
Heptahydrate [6]

Table 4: Crystal Structure of Manganese Sulfate Hydrates
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Hydrate Form Crystal System Reference(s)

Heptahydrate Triclinic [6]

Pentahydrate Triclinic [6]

Tetrahydrate Monoclinic [6]

Monohydrate Monoclinic [6]

Experimental Protocols
This section outlines the methodologies for determining key physicochemical properties of

manganese sulfate heptahydrate.

Determination of Solubility
The solubility of manganese sulfate heptahydrate in water can be determined by the

isothermal equilibrium method.

Objective: To determine the concentration of a saturated solution of manganese sulfate
heptahydrate at various temperatures.

Materials:

Manganese sulfate heptahydrate

Distilled water

Constant temperature water bath

Stirring apparatus

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters)
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Suitable analytical method for manganese quantification (e.g., Inductively Coupled Plasma -

Optical Emission Spectrometry, ICP-OES)

Procedure:

Prepare a series of sealed flasks containing an excess of manganese sulfate heptahydrate
in a known volume of distilled water.

Place the flasks in a constant temperature water bath set to the desired temperatures (e.g.,

10°C, 25°C, 40°C, etc.).

Stir the solutions vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium

is reached.

After equilibration, cease stirring and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated/cooled pipette to

the corresponding temperature to avoid precipitation.

Filter the withdrawn sample to remove any undissolved particles.

Accurately dilute the saturated solution to a known volume.

Determine the concentration of manganese in the diluted solution using a calibrated

analytical technique such as ICP-OES.

Calculate the solubility in grams of solute per 100 mL of solvent.

Repeat the procedure for each temperature.

A logical workflow for this experimental protocol is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b085169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solubility Determination

Prepare supersaturated solutions
of MnSO4·7H2O in water

Equilibrate at constant
temperature with stirring

Place in water bath

Allow excess solid to settle

Cease stirring

Withdraw and filter supernatant

Dilute sample to known volume

Analyze Mn concentration (e.g., ICP-OES)

Calculate solubility (g/100 mL)
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Logical Flow for Thermal Analysis (TGA/DSC)

Accurately weigh
MnSO4·7H2O sample

Place sample in TGA/DSC instrument

Heat sample at a constant rate
under inert atmosphere

Record mass loss (TGA) and
heat flow (DSC) vs. temperature

Analyze TGA curve for
water of hydration

Analyze DSC curve for
thermal event temperatures

Determine decomposition pathway
and thermal stability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Signaling Pathway Involving Manganese
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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